Cas no 1218791-21-9 (4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester)

4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester structure
1218791-21-9 structure
Product Name:4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
CAS No:1218791-21-9
MF:C15H23BN2O4
MW:306.165124177933
MDL:MFCD12546468
CID:828322
PubChem ID:46739450
Update Time:2024-11-03

4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 2-nitro-N-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
    • B-2719
    • X1756
    • 4-Isopropylamino-3-nitrophenylboronic acid pinacol ester
    • OR361304
    • 2-Nitro-N-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • DTXSID00675055
    • DB-367870
    • 4-Isopropylamino-3-nitrophenylboronic acid,pinacol ester
    • AKOS022183965
    • AS-73129
    • D93358
    • CS-0176609
    • MFCD12546468
    • 1218791-21-9
    • MDL： MFCD12546468
    • Inchi： 1S/C15H23BN2O4/c1-10(2)17-12-8-7-11(9-13(12)18(19)20)16-21-14(3,4)15(5,6)22-16/h7-10,17H,1-6H3
    • InChI Key： CPFXSYOPICKDOB-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=C(C=2)[N+](=O)[O-])NC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 306.17500
  • Monoisotopic Mass: 306.1750874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.3

Experimental Properties

  • PSA: 76.31000
  • LogP: 3.31050

4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206026-1g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
1g
 $74 2021-06-16
Chemenu
CM206026-5g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
5g
 $248 2021-06-16
Chemenu
CM206026-10g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
10g
 $435 2021-06-16
TRC
I824248-100mg
4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
 1218791-21-9
100mg
 $64.00 2023-05-18
TRC
I824248-250mg
4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
 1218791-21-9
250mg
 $75.00 2023-05-18
TRC
I824248-500mg
4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
 1218791-21-9
500mg
 $110.00 2023-05-18
TRC
I824248-1g
4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester
 1218791-21-9
1g
 $150.00 2023-05-18
Chemenu
CM206026-1g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
1g
 $74 2022-06-14
Chemenu
CM206026-5g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
5g
 $352 2023-02-03
Chemenu
CM206026-10g
N-Isopropyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
 1218791-21-9 96%
10g
 $435 2022-06-14

4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester Related Literature

Related Categories

1218791-21-9 (4-Isopropylamino-3-nitrophenylboronic acid, pinacol ester) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd